Cas no 1209535-05-6 (N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide)

• Product Name: N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide
• CAS No: 1209535-05-6
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 6400336
• PubChem ID: 45510467
• Update Time: 2025-08-03

N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide
• N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-(3-methylphenyl)acetamide
• F2493-1622
• N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenyl)acetamide
• N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(m-tolyl)acetamide
• 1209535-05-6
• AKOS024652047

• Inchi： 1S/C17H16N2O3/c1-12-4-2-5-13(8-12)9-17(20)18-11-14-10-16(22-19-14)15-6-3-7-21-15/h2-8,10H,9,11H2,1H3,(H,18,20)
• InChI Key： BMRCXWNAXVOUKO-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)ON=1)(=O)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 296.116
• Monoisotopic Mass: 296.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide

Comprehensive Overview of N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide (CAS No. 1209535-05-6)

The compound N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide (CAS No. 1209535-05-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its intricate furan and oxazole moieties, this compound exhibits potential applications in various therapeutic areas, including inflammation and metabolic disorders. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for targeted drug design.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and safer pharmaceuticals. The presence of both furan and oxazole rings in N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide makes it a promising candidate for further exploration. These rings are known for their bioisosteric properties, often enhancing the pharmacokinetic profiles of drug molecules. As such, this compound aligns with current trends in fragment-based drug discovery and small-molecule therapeutics.

The synthesis of N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide involves multi-step organic reactions, including cyclization and amide coupling techniques. Its CAS No. 1209535-05-6 serves as a unique identifier in chemical databases, facilitating easier retrieval for researchers. Given the growing interest in AI-driven drug discovery, this compound's structural features could be leveraged in machine learning models to predict its biological activity and optimize its properties.

From a commercial perspective, N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide is often sought after by pharmaceutical companies and academic institutions engaged in high-throughput screening (HTS). Its potential as a lead compound in drug development is underscored by its modular structure, which allows for further derivatization. This adaptability is crucial in addressing emerging challenges such as drug resistance and the need for personalized medicine.

Environmental and safety considerations are also paramount when working with N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure its stability and longevity. Researchers are advised to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In conclusion, N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-(3-methylphenyl)acetamide (CAS No. 1209535-05-6) represents a fascinating area of study in modern chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may well play a pivotal role in the next generation of bioactive molecules.